Cas no 529-36-2 (1-Naphthalenethiol)

1-Naphthalenethiol (C₁₀H₇SH) is a sulfur-containing aromatic compound derived from naphthalene. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of thioether derivatives and metal-organic complexes. The compound's naphthalene backbone provides stability, while the thiol group offers reactivity for nucleophilic substitution and coordination chemistry. It is commonly employed in materials science, catalysis, and as a ligand in transition-metal complexes. 1-Naphthalenethiol exhibits moderate solubility in organic solvents, facilitating its use in solution-phase reactions. Its applications extend to surface modification and polymer chemistry, where its aromatic structure enhances thermal and chemical resistance. Proper handling is advised due to its potential sensitivity to oxidation.
1-Naphthalenethiol structure
1-Naphthalenethiol structure
Product Name:1-Naphthalenethiol
CAS No:529-36-2
MF:C10H8S
MW:160.235521316528
MDL:MFCD00039599
CID:82439
PubChem ID:68259
Update Time:2025-10-29

1-Naphthalenethiol Chemical and Physical Properties

Names and Identifiers

    • naphthalene-1-thiol
    • 1-Thionaphthol
    • 1-NAPHTHALENETHIOL
    • α-Naphthalenethiol
    • 1-Mercaptonaphthalene
    • 1-Naphthyl mercaptan
    • alpha-Mercaptonaphthalene
    • alpha-Naphthalenethiol
    • EINECS 208-462-7
    • 9A78CP495H
    • FT-0608108
    • 529-36-2
    • AS-57222
    • SCHEMBL2647
    • AI3-14854
    • naphthalene thiol
    • NS00032621
    • PD193854
    • CHEMBL4094874
    • .alpha.-Naphthyl mercaptan
    • BDBM50264546
    • AKOS009158220
    • W-105784
    • EN300-1251453
    • A937150
    • Q27272264
    • 1-Naphthylthiol
    • naphthalen-1-thiol
    • UNII-9A78CP495H
    • CS-0206778
    • DTXSID6060185
    • .alpha.-Thionaphthol
    • MFCD00039599
    • 2XH
    • 4-AZA-TRICYCLO[5.2.1.02,6]DECANE
    • naphthalenethiol
    • 1-NAPHTHALENETHIOL [MI]
    • 1-Naphthalenethiol, 99%
    • 1-napthalenethiol
    • DB-019284
    • DTXCID3041320
    • G77542
    • alpha-Naphthyl mercaptan
    • alpha-Thionaphthol
    • 1-Naphthalenethiol
    • MDL： MFCD00039599
    • Inchi： 1S/C10H8S/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11H
    • InChI Key： SEXOVMIIVBKGGM-UHFFFAOYSA-N
    • SMILES： SC1C=CC=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 160.03500
  • Monoisotopic Mass: 160.034671
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.158 g/mL at 25 °C
  • Melting Point: No data available
  • Boiling Point: 131 °C (5 mmHg)
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.679-1.681
  • Water Partition Coefficient: Soluble in diethyl ether and ethanol. Slightly soluble in water and dilute alkalis.
  • PSA: 38.80000
  • LogP: 3.12850
  • Solubility: Not determined

1-Naphthalenethiol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P301+P312+P330
  • Hazardous Material transportation number：UN 3082 9/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22-51
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xn N
  • TSCA：Yes
  • Risk Phrases：R20/21/22
  • Storage Condition：Air Sensitive. Ambient temperatures.

1-Naphthalenethiol Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-Naphthalenethiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T849473-5g
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 529-36-2 99%
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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 ￥2418.44 2022-02-24
TRC
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1-Naphthalenethiol
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 $ 205.00 2022-06-03
TRC
N234465-500mg
1-Naphthalenethiol
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500mg
 $ 335.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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1-NAPHTHALENETHIOL
 529-36-2 -
1g
 ¥338.0 2023-09-06
abcr
AB146810-1 g
1-Thionaphthol, 99%; .
 529-36-2 99%
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 €57.00 2023-06-23
abcr
AB146810-5 g
1-Thionaphthol, 99%; .
 529-36-2 99%
5g
 €121.40 2023-06-23
abcr
AB146810-25 g
1-Thionaphthol, 99%; .
 529-36-2 99%
25g
 €426.00 2023-06-23
Apollo Scientific
OR20008-1g
Naphthalene-1-thiol
 529-36-2 99%
1g
 £77.00 2025-08-06
eNovation Chemicals LLC
D768948-100mg
Naphthalene-1-thiol
 529-36-2 99%
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 $60 2024-06-07

1-Naphthalenethiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:529-36-2)1-Naphthalenethiol
Order Number:A937150
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:22
Price ($):302.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:529-36-2)1-Naphthalenethiol
A937150
Purity:99%
Quantity:5g
Price ($):302.0
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